Cas no 1144107-78-7 (Cyanine7 carboxylic acid)

• Product Name: Cyanine7 carboxylic acid
• CAS No: 1144107-78-7
• MF: C₃₄H₄₀N₂O₂
• MW: 508.693609237671
• CID: 4671043
• PubChem ID: 25228513
• Update Time: 2025-08-05

Cyanine7 carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-{(1E,3E,5E,7E)-7-[1-(5-carboxypentyl)-3,3-dimethyl-1,3-dihydro-2H-indol-2-ylidene]-1,3,5-heptatrienyl}-1,3,3-trimethyl-3H-indolium
• E85861
• 1144107-78-7
• 6-(3,3-DIMETHYL-2-(7-(1,3,3-TRIMETHYL-3H-INDOL-1-IUM-2-YL)HEPTA-2,4,6-TRIEN-1-YLIDENE)INDOLIN-1-YL)HEXANOATE
• Cyanine7 carboxylic acid

• Inchi： 1S/C34H40N2O2/c1-33(2)26-18-13-15-20-28(26)35(5)30(33)22-10-7-6-8-11-23-31-34(3,4)27-19-14-16-21-29(27)36(31)25-17-9-12-24-32(37)38/h6-8,10-11,13-16,18-23H,9,12,17,24-25H2,1-5H3
• InChI Key： MQMHUMKZLAOASA-UHFFFAOYSA-N
• SMILES： [O-]C(CCCCCN1C2C=CC=CC=2C(C)(C)/C/1=C\C=C\C=C\C=C\C1C(C)(C)C2C=CC=CC=2[N+]=1C)=O

Computed Properties

• Exact Mass: 508.308978523g/mol
• Monoisotopic Mass: 508.308978523g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 38
• Rotatable Bond Count: 9
• Complexity: 990
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 4
• Undefined Bond Stereocenter Count: 0
• XLogP3: 8.1
• Topological Polar Surface Area: 46.4Ų

Additional information on Cyanine7 carboxylic acid

Recent Advances in Cyanine7 Carboxylic Acid (1144107-78-7) for Biomedical Applications

Cyanine7 carboxylic acid (CAS: 1144107-78-7) is a near-infrared (NIR) fluorescent dye that has garnered significant attention in the field of chemical biology and biomedical research. Its unique photophysical properties, including high molar extinction coefficients and excellent fluorescence quantum yields, make it an ideal candidate for a variety of applications, such as bioimaging, molecular diagnostics, and drug delivery. Recent studies have further explored its potential in advanced therapeutic and diagnostic modalities, leveraging its carboxylic acid functional group for facile conjugation with biomolecules.

A 2023 study published in ACS Chemical Biology demonstrated the utility of Cyanine7 carboxylic acid in the development of targeted fluorescent probes for cancer imaging. Researchers conjugated the dye to a tumor-specific antibody, enabling high-resolution visualization of tumor margins in vivo. The study highlighted the dye's stability and low background fluorescence, which are critical for achieving high signal-to-noise ratios in complex biological systems. The findings suggest that Cyanine7 carboxylic acid could play a pivotal role in improving the accuracy of surgical resections and non-invasive diagnostics.

Another notable advancement was reported in Bioconjugate Chemistry, where Cyanine7 carboxylic acid was used to label extracellular vesicles (EVs) for tracking their biodistribution in real time. The carboxylic acid moiety allowed for efficient covalent attachment to EV surface proteins, ensuring minimal interference with vesicle function. This approach provided unprecedented insights into EV-mediated intercellular communication, with potential implications for understanding disease mechanisms and developing EV-based therapeutics.

In addition to imaging applications, Cyanine7 carboxylic acid has been employed in theranostic platforms. A 2024 study in Advanced Materials described the integration of the dye into a nanoparticle system for simultaneous drug delivery and imaging. The carboxylic acid group facilitated the incorporation of the dye into the nanoparticle matrix, while also enabling surface functionalization with targeting ligands. This dual functionality underscores the versatility of Cyanine7 carboxylic acid in bridging diagnostic and therapeutic modalities.

Despite these promising developments, challenges remain in optimizing the pharmacokinetics and biocompatibility of Cyanine7-based probes. Recent work has focused on modifying the dye's structure to reduce nonspecific binding and improve clearance profiles. For instance, a team at MIT engineered a derivative of Cyanine7 carboxylic acid with enhanced hydrophilicity, which exhibited reduced liver accumulation and improved renal excretion in preclinical models. Such innovations are critical for translating Cyanine7-based technologies into clinical applications.

Looking ahead, the continued exploration of Cyanine7 carboxylic acid (1144107-78-7) is expected to yield new breakthroughs in precision medicine. Its compatibility with a wide range of biomolecules and imaging modalities positions it as a cornerstone tool for advancing our understanding of biological processes and developing next-generation diagnostic and therapeutic agents. Future research will likely focus on expanding its utility in multiplexed imaging, personalized medicine, and regenerative therapies.